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Compound of Interest

Compound Name:
2',3'-O-Isopropylideneadenosine-

13C5

Cat. No.: B001017 Get Quote

An In-depth Technical Guide to the Safe Handling of 2',3'-O-Isopropylideneadenosine-13C5

This technical guide provides comprehensive safety information for 2',3'-O-
Isopropylideneadenosine-13C5, compiled for researchers, scientists, and professionals in

drug development. Due to the limited availability of a specific Safety Data Sheet (SDS) for the

13C5 isotopically labeled compound, this guide leverages safety data from its unlabeled

counterpart, 2',3'-O-Isopropylideneadenosine. The carbon-13 isotopes are stable and non-

radioactive, and their presence is not expected to alter the chemical reactivity or toxicological

properties of the molecule.

Chemical and Physical Properties
2',3'-O-Isopropylideneadenosine-13C5 is a labeled analog of 2',3'-O-

Isopropylideneadenosine, a derivative of the nucleoside adenosine.[1] The physical and

chemical properties are expected to be nearly identical to the unlabeled compound.
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Property Value Reference(s)

Molecular Formula C₈¹³C₅H₁₇N₅O₄

Molecular Weight
Approximately 312.3 g/mol

(unlabeled: 307.31 g/mol )
[2]

Appearance
White to off-white crystalline

powder
[3][4][5]

Melting Point 221-222 °C [2][3]

Solubility

Soluble in water. Slightly

soluble in Dioxane, DMSO,

and Methanol.

[2][3]

Storage Temperature
Room temperature, in a dry

and well-ventilated place.
[2][4][5]

Hazard Identification and Safety Precautions
According to the 2012 OSHA Hazard Communication Standard, 2',3'-O-

Isopropylideneadenosine is not considered hazardous.[3] However, as with any chemical, it

should be handled with care.

Hazard Type Description Reference(s)

Acute Toxicity

No specific data is available.

Ingestion, inhalation, or skin

contact may cause irritation.

[6]

Carcinogenicity

Not identified as a probable,

possible, or confirmed human

carcinogen by IARC.

[6]

Fire Hazards

The material is not expected to

be flammable.[6] In case of

fire, use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.[6]

[6]
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Personal Protective Equipment (PPE)
A summary of recommended personal protective equipment for handling this compound is

provided below.

PPE Type Recommendation Reference(s)

Eye/Face

Wear appropriate protective

eyeglasses or chemical safety

goggles.

[3]

Skin

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[3]

Respiratory

Under normal use conditions,

no protective equipment is

needed. Avoid dust formation.

[3][6]

Experimental Protocols: Safe Handling and Storage
The following protocols are based on standard laboratory practices for handling non-hazardous

chemical compounds.

General Handling
Ventilation: Handle in a well-ventilated area.

Avoid Contact: Avoid contact with eyes, skin, and clothing.[3]

Dust Formation: Minimize the generation of dust.[3][6]

Ingestion and Inhalation: Avoid ingestion and inhalation.[3]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[4][6]

Incompatible Materials: Store away from oxidizing agents.[3]
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Temperature: Store at room temperature.[2][4][5]

First-Aid Measures
Exposure Route First-Aid Procedure Reference(s)

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration.

[6]

Skin Contact
Wash off with soap and plenty

of water.
[6]

Eye Contact
Flush eyes with water as a

precaution.
[6]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

[6]

Logical Relationships and Applications
2',3'-O-Isopropylideneadenosine-13C5 serves as a stable isotope-labeled internal standard

for the quantification of 2',3'-O-Isopropylideneadenosine. The parent compound is an

adenosine analog. Adenosine analogs are known to act as smooth muscle vasodilators and

have been investigated for their potential to inhibit cancer progression.[1]

Adenosine Analogs

Potential Research Applications

2',3'-O-Isopropylideneadenosine

Vasodilation Studiesinvestigated for

Cancer Progression Research

investigated for
2',3'-O-Isopropylideneadenosine-13C5

(Labeled Analog)
is a labeled version of
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Relationship between Labeled and Unlabeled Compounds and their Applications.

The following workflow outlines the general procedure for using the labeled compound as an

internal standard in a quantitative analysis experiment.

Start: Sample Preparation

Spike biological matrix with
2',3'-O-Isopropylideneadenosine-13C5

(Internal Standard)

Add unlabeled analyte
(2',3'-O-Isopropylideneadenosine)

Sample Extraction
(e.g., SPE, LLE)

LC-MS/MS Analysis

End: Data Analysis and
Quantification

Click to download full resolution via product page

General Workflow for use as an Internal Standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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